Cas no 10457-86-0 (Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (1:1))
10457-86-0 structure
Product Name:Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (1:1)
CAS No:10457-86-0
MF:C12H22INO2
MW:339.213056087494
CID:150087
PubChem ID:202505
Update Time:2025-04-19
Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (1:1)
- butyl 1,1-dimethyl-3,6-dihydro-2H-pyridin-1-ium-5-carboxylate,iodide
- 3-Carboxy-1,2,5,6-tetrahydro-1,1-dimethylpyridiniumiodide, butyl ester (7CI)
- Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (9CI)
- Pyridinium,3-carboxy-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide, butyl ester (8CI)
- Pyridinium, 1,2,5,6-tetrahydro-3-carboxy-1,1-dimethyl-, iodide, butyl ester
- Pyridinium, 3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide
- 10457-86-0
- 5-(Butoxycarbonyl)-1,1-dimethyl-1,2,3,6-tetrahydropyridin-1-ium iodide
- n-Butyl-1-methyl-1,2,5,6-tetrahydronicotinate methiodide
- DTXSID20909041
-
- Inchi: 1S/C12H22NO2.HI/c1-4-5-9-15-12(14)11-7-6-8-13(2,3)10-11;/h7H,4-6,8-10H2,1-3H3;1H/q+1;/p-1
- InChI Key: ONNAEFWZVLNWBJ-UHFFFAOYSA-M
- SMILES: [I-].O(CCCC)C(C1=CCC[N+](C)(C)C1)=O
Computed Properties
- Exact Mass: 316.8969
- Monoisotopic Mass: 339.06953g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (1:1) Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
10457-86-0 (Pyridinium,3-(butoxycarbonyl)-1,2,5,6-tetrahydro-1,1-dimethyl-, iodide (1:1)) Related Products
- 63-75-2(arecoline)
- 18513-76-3(Ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk